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Compound of Interest

Compound Name: PRL 3195

Cat. No.: B15141186

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the reconstitution and preparation of stock
solutions of PRL 3195, a somatostatin-14 analog. Given that specific solubility data for PRL
3195 is not readily available, these guidelines are based on general principles for handling
peptides of similar characteristics.

Product Information

PRL 3195 is a synthetic peptide analog of somatostatin with a high affinity for the somatostatin
receptor subtype 5 (sst5). As a peptide, its solubility is governed by its amino acid composition,
including its overall charge and hydrophobicity.

Table 1: Summary of PRL 3195 Characteristics and Handling
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Property Value Source
Molecular Weight 1177.85 g/mol

Appearance White powder or solid [1]
Storage Conditions 2-8°C in a dry, cool place

General peptide solvents (see
Recommended Solvents
protocol below)

General Peptide Guidelines

Aliguot and store at -20°C or

Stock Solution Storage
-80°C

General Peptide Guidelines

Experimental Protocols

To prepare a stock solution of a specific concentration, use the following formula:

Volume of Solvent (mL) = [Amount of PRL 3195 (mg) / Molecular Weight ( g/mol )] / Desired

Concentration (mM) x 1000

Example: To prepare a 10 mM stock solution from 1 mg of PRL 3195:

Volume of Solvent (mL) = [1 mg/ 1177.85 g/mol ]/ 10 mM * 1000 = 0.0849 mL or 84.9 pL

Since specific solubility data for PRL 3195 is unavailable, a step-wise approach is

recommended to determine the optimal solvent. It is crucial to test the solubility of a small

amount of the peptide first.

Materials:

PRL 3195 powder

Sterile, nuclease-free water

Dimethyl sulfoxide (DMSO)

0.1% Acetic Acid in sterile water

0.1% Ammonium Hydroxide in sterile water
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o Vortex mixer
 Ultrasonic bath
 Sterile polypropylene tubes
Procedure:
e Initial Solubility Test:
o Begin with a small, accurately weighed amount of PRL 3195.

o To determine if the peptide is acidic or basic, its isoelectric point (pl) would be needed. As
this is not available, start with the most common solvents for peptides.

e Solvent Selection:

o Step 2a: Sterile Water: Add a small amount of sterile water to the peptide. Vortex briefly. If
it does not dissolve, proceed to the next step.

o Step 2b: Acidic Solution: If the peptide is suspected to be basic, add a small amount of
0.1% acetic acid. Vortex. Many basic peptides will dissolve in an acidic solution.

o Step 2c: Basic Solution: If the peptide is suspected to be acidic, add a small amount of
0.1% ammonium hydroxide. Vortex. Many acidic peptides will dissolve in a basic solution.

o Step 2d: Organic Solvent: If the peptide is hydrophobic, it may not dissolve in aqueous
solutions. In this case, use a minimal amount of DMSO to dissolve the peptide. Once fully
dissolved, the solution can be diluted with an aqueous buffer appropriate for the
experiment. Peptides with a high percentage of hydrophobic residues are generally poorly
soluble in aqueous solutions; for these, dissolving in 100% organic solvent like DMSO,
DMF, or acetonitrile is recommended before further dilution[1].

e Aiding Dissolution:

o If the peptide is slow to dissolve, brief sonication in an ultrasonic bath can be beneficial.
Be cautious to avoid excessive heating of the sample.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15141186?utm_src=pdf-body
https://www.sb-peptide.com/support/solubility/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Preparation of Stock Solution:

o Once a suitable solvent is identified, carefully add the calculated volume of the solvent to
the vial containing the PRL 3195 powder.

o Cap the vial tightly and vortex until the powder is completely dissolved. A clear solution
with no visible particulates should be obtained.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes in sterile
polypropylene tubes.

o Store the aliquots at -20°C or -80°C for long-term stability.

Visualizations
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Caption: Workflow for PRL 3195 stock solution preparation.
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This diagram illustrates a generalized signaling pathway for a somatostatin analog like PRL

3195, which is known to act on somatostatin receptors (SSTRs), a family of G-protein coupled

receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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